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Cat. No.: B1682526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects of sulfoxaflor when

combined with other pesticides, supported by experimental data. Sulfoxaflor, a sulfoximine

insecticide, acts as a competitive modulator of nicotinic acetylcholine receptors (nAChRs)[1][2]

[3][4]. Understanding its interactions with other agrochemicals is crucial for developing effective

and sustainable pest management strategies, as well as for assessing potential risks to non-

target organisms.

Quantitative Analysis of Synergistic Effects
The following tables summarize the quantitative data from various studies investigating the

synergistic effects of sulfoxaflor with other pesticides on different organisms.

Table 1: Synergistic Effects of Sulfoxaflor and
Fungicides on Bees
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Combination Test Organism Key Findings Reference

Sulfoxaflor +

Fluxapyroxad

Apis mellifera (Honey

Bee), Osmia bicornis

(Solitary Bee)

Weak but significant

synergism observed,

particularly at early

assessment times and

intermediate

sulfoxaflor doses.[1]

Azpiazu et al. (2021)

Sulfoxaflor +

Azoxystrobin

Apis mellifera (Honey

Bee)

No significant

synergistic effects on

honeybee colony

development or

foraging activity were

found in a semi-field

experiment.

Tamburini et al. (2021)

Sulfoxaflor +

Azoxystrobin

Osmia bicornis

(Solitary Bee)

No negative

synergistic effects on

learning or foraging

performance were

observed after a

single oral exposure.

Arnet (2022)

Table 2: Synergistic Effects of Sulfoxaflor and Other
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Combination Test Organism Key Findings Reference

Sulfoxaflor +

Imidacloprid

Apis mellifera (Honey

Bee)

A binary mixture of

formulated

imidacloprid and

sulfoxaflor resulted in

a 15% increase in

honey bee mortality

compared to the

expected additive

effect.

Synergistic toxicity

was detected.

Natural Pyrethrin +

Piperonyl Butoxide

(PBO) vs. Sulfoxaflor

Philaenus spumarius

(Spittlebug)

The combination of

natural pyrethrin and

PBO showed a

mortality rate at least

3-fold higher than

either compound

alone, demonstrating

clear synergy.

Sulfoxaflor also

showed high efficacy.

Moreno et al. (2019)

Table 3: Synergistic Effects of Sulfoxaflor with an
Essential Oil
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Combination Test Organism Key Findings Reference

Sulfoxaflor +

Lemongrass Essential

Oil

Bemisia tabaci

(Whitefly)

Binary mixtures of

sulfoxaflor and

lemongrass essential

oil at their LC25

values exhibited

synergistic effects,

with observed

mortality being

15.09% to 22.94%

higher than expected

from an additive

effect.

The combination of

lemongrass essential

oil and sulfoxaflor

significantly inhibited

acetylcholinesterase

(AchE) activity and

cytochrome P450

activity.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of the experimental protocols from the cited studies.

Protocol 1: Assessing Acute Oral Toxicity and
Synergism in Bees (Azpiazu et al., 2021)

Test Organisms:Apis mellifera, Bombus terrestris, and Osmia bicornis.

Pesticides: Sulfoxaflor and the fungicide fluxapyroxad.

Methodology:

A range of sulfoxaflor doses were administered orally to the bees, both alone and in

combination with a single dose of fluxapyroxad.

Bee mortality was recorded at various time intervals.

Synergistic effects were evaluated using three different approaches:
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Bliss independence criterion: Compares the observed survival curve of the mixture to

the expected survival curve based on the probabilities of each component acting

independently.

Ratio test: Compares the LD50 values of sulfoxaflor alone and in combination with the

fungicide.

Model Deviation Ratio (MDR): A value derived from the toxic units of each component in

the mixture.

Data Analysis: Probit analysis was used to calculate LD50 values. Statistical tests were

employed to compare the observed and expected mortality for the Bliss independence

criterion.

Protocol 2: Evaluating Synergistic Toxicity by Spray
Application in Honey Bees

Test Organism:Apis mellifera (Honey Bee).

Pesticides: Formulated imidacloprid (Advise® 2FL) and formulated sulfoxaflor
(Transform®).

Methodology:

Bees were exposed to the pesticides using a spray method to simulate field conditions.

Treatments included individual pesticides and their binary mixture at specified

concentrations (58.6 mg a.i./L imidacloprid and 58.5 mg a.i./L sulfoxaflor).

Mortality was assessed after a set period.

Biochemical assays were conducted to measure the activity of enzymes such as

acetylcholinesterase (AChE), esterase, and glutathione S-transferase (GST).

Data Analysis: Statistical analysis was used to compare mortality rates between individual

and combined treatments to determine synergistic, additive, or antagonistic effects.
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Protocol 3: Assessing Synergy with Essential Oils
against Whiteflies

Test Organism:Bemisia tabaci (Whitefly) adults.

Substances: Sulfoxaflor and lemongrass essential oil.

Methodology:

The lethal concentrations (LC25) of both sulfoxaflor and lemongrass essential oil were

determined individually.

A binary mixture was prepared using the LC25 values of each substance.

Whiteflies were exposed to the individual substances and the mixture.

Mortality was recorded after 48 hours.

Biochemical assays were performed to assess the impact on acetylcholinesterase (AchE),

α-esterase, cytochrome P450, and glutathione S-transferase (GST) activities.

Data Analysis: The observed mortality from the mixture was compared to the expected

mortality (sum of individual mortalities at LC25) to determine synergism.

Visualizing Workflows and Pathways
The following diagrams, created using the DOT language, illustrate a typical experimental

workflow for assessing pesticide synergy and a conceptual signaling pathway for synergistic

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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